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Compound of Interest

Compound Name: Swietenidin B

Cat. No.: B1220538

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antioxidant activities of Swietenidin B, a
limonoid isolated from the Meliaceae family of plants, and quercetin, a well-studied flavonoid
ubiquitously found in fruits and vegetables. This analysis is based on available experimental
data to objectively evaluate their potential as antioxidant agents.

Executive Summary

Quercetin is a well-established antioxidant with a vast body of research supporting its potent
free radical scavenging and cellular antioxidant effects. In contrast, direct quantitative
antioxidant data for Swietenidin B is not readily available in the current body of scientific
literature. To provide a meaningful comparison, this guide utilizes data for
swietemacrophyllanin, a structurally related compound isolated from Swietenia macrophylla, as
a proxy for Swietenidin B. Based on this available data, quercetin demonstrates significantly
higher antioxidant activity in common in vitro assays compared to compounds isolated from
Swietenia macrophylla. Both quercetin and compounds from Swietenia species have been
shown to modulate the Nrf2 signaling pathway, a critical cellular defense mechanism against
oxidative stress.

Data Presentation: In Vitro Antioxidant Activity

The following table summarizes the available quantitative data for the antioxidant activities of a
compound from Swietenia macrophylla (swietemacrophyllanin) and quercetin. The data is
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presented as IC50 values, which represent the concentration of the compound required to
inhibit 50% of the free radical activity in the respective assays. A lower IC50 value indicates a
higher antioxidant potency.

Compound Assay IC50 Value Reference
Swietemacrophyllanin ~ DPPH 56 pg/mL [1112]
Quercetin DPPH 19.17 pg/mL [3]
Quercetin DPPH 4.60£0.3 uM [4]
Quercetin DPPH 47.20 uM [5]
Quercetin ABTS 48.0 £ 4.4 uyM [4]

Note: Direct comparative studies between Swietenidin B and quercetin are lacking. The data
for swietemacrophyllanin is used as a substitute for Swietenidin B and may not be fully
representative of its antioxidant capacity. The variability in quercetin's IC50 values can be
attributed to different experimental conditions across studies.

Signaling Pathway and Experimental Workflow
Nrf2 Signaling Pathway

Both quercetin and compounds isolated from Swietenia species have been reported to exert
their antioxidant effects, in part, through the activation of the Nuclear factor erythroid 2-related
factor 2 (Nrf2) signaling pathway.[6] This pathway is a key regulator of cellular resistance to
oxidative stress.

Caption: The Nrf2 signaling pathway for antioxidant response.

Experimental Workflow for Antioxidant Activity
Assessment

The determination of antioxidant activity typically follows a standardized experimental workflow,
as depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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